Cas no 1270335-37-9 (2-AMINO-2-(3,5-DICHLOROPYRIDIN-4-YL)ETHAN-1-OL)

• Product Name: 2-AMINO-2-(3,5-DICHLOROPYRIDIN-4-YL)ETHAN-1-OL
• CAS No: 1270335-37-9
• MF: C₇H₈Cl₂N₂O
• MW: 207.05721950531
• MDL: MFCD18652184
• CID: 5583441
• PubChem ID: 84674778
• Update Time: 2025-10-19

2-AMINO-2-(3,5-DICHLOROPYRIDIN-4-YL)ETHAN-1-OL Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-2-(3,5-DICHLOROPYRIDIN-4-YL)ETHAN-1-OL
• 4-Pyridineethanol, β-amino-3,5-dichloro-
• EN300-1985147
• 2-Amino-2-(3,5-dichloropyridin-4-yl)ethanol
• 1270335-37-9

• MDL： MFCD18652184
• Inchi： 1S/C7H8Cl2N2O/c8-4-1-11-2-5(9)7(4)6(10)3-12/h1-2,6,12H,3,10H2
• InChI Key： RNYGIKRAYJJHCS-UHFFFAOYSA-N
• SMILES： ClC1C=NC=C(C=1C(CO)N)Cl

Computed Properties

• Exact Mass: 206.0013683g/mol
• Monoisotopic Mass: 206.0013683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Density: 1.465±0.06 g/cm3(Predicted)
• Boiling Point: 363.3±37.0 °C(Predicted)
• pka: 11.57±0.10(Predicted)

Additional information on 2-AMINO-2-(3,5-DICHLOROPYRIDIN-4-YL)ETHAN-1-OL

Professional Introduction to 2-AMINO-2-(3,5-DICHLOROPYRIDIN-4-YL)ETHAN-1-OL (CAS No 1270335-37-9)

2-AMINO-2-(3,5-DICHLOROPYRIDIN-4-YL)ETHAN-1-OL, identified by its Chemical Abstracts Service (CAS) number 1270335-37-9, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic alcohol features a pyridine core substituted with chlorine atoms and an aminoethyl side chain, making it a versatile intermediate in the development of novel therapeutic agents. Its structural motifs have garnered attention for their potential applications in medicinal chemistry, particularly in the design of small-molecule inhibitors targeting various biological pathways.

The compound’s molecular framework, characterized by a 3,5-dichloropyridine moiety linked to an ethanolamine derivative, positions it as a valuable building block for drug discovery. The presence of both electron-withdrawing chlorine atoms and a reactive amino group enhances its reactivity, facilitating further functionalization through nucleophilic substitution or condensation reactions. Such properties make it particularly useful in synthesizing complex molecules with tailored pharmacological profiles.

In recent years, the pharmaceutical industry has increasingly focused on developing inhibitors targeting enzymes involved in metabolic pathways associated with inflammation and cancer. The 2-aminoethyl substituent in 2-AMINO-2-(3,5-DICHLOROPYRIDIN-4-YL)ETHAN-1-OL provides a hydrophilic anchor that can improve solubility and binding affinity to protein targets. This feature has been leveraged in the design of kinase inhibitors and other enzyme modulators, where precise spatial orientation of functional groups is critical for efficacy.

One of the most compelling aspects of this compound is its role in the synthesis of 3,5-dichloropyridine-based scaffolds, which have shown promise in preclinical studies as scaffolds for antiviral and anticancer agents. For instance, derivatives of this compound have been explored as inhibitors of Janus kinases (JAKs), a family of enzymes implicated in autoimmune diseases and leukemias. The dichloropyridine ring enhances binding interactions with the ATP-binding pockets of these kinases, while the aminoethanol side chain contributes to optimal hydrogen bonding networks.

Recent advancements in computational chemistry have further highlighted the potential of 2-AMINO-2-(3,5-DICHLOROPYRIDIN-4-YL)ETHAN-1-OL as a lead compound. Molecular docking studies have demonstrated its high affinity for various therapeutic targets, including protein tyrosine kinases and phosphodiesterases. These simulations have guided the optimization of its structure to enhance potency and selectivity, paving the way for novel drug candidates.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available pyridine precursors. Key steps include chlorination at specific positions on the pyridine ring followed by nucleophilic substitution with ethanolamine derivatives. Advances in catalytic methods have enabled more efficient and scalable production processes, reducing costs and improving yields.

In addition to its pharmaceutical applications, 2-aminoethyl derivatives like this one are also utilized in agrochemical research. The structural motifs present in this compound have been incorporated into herbicides and fungicides due to their ability to disrupt essential biological processes in pathogens while maintaining low toxicity to crops. This dual functionality underscores its broad utility across multiple industries.

The growing interest in green chemistry has prompted investigations into sustainable synthetic routes for 1270335-37-9. Researchers are exploring biocatalytic methods and flow chemistry techniques to minimize waste and energy consumption during production. Such innovations align with global efforts to promote environmentally responsible chemical manufacturing.

From a regulatory perspective, compounds like 2-AMINO-2-(3,5-DICHLOROPYRIDIN-4-YL)ETHAN-1-OL must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Preclinical studies involving cell-based assays and animal models are essential to evaluate their pharmacokinetic properties and potential side effects. These studies provide critical data for regulatory agencies such as the U.S. Food and Drug Administration (FDA) or the European Medicines Agency (EMA) when reviewing new drug applications.

The future directions for research on this compound are multifaceted. Exploration into its role as a chiral building block could lead to enantiomerically pure derivatives with enhanced therapeutic profiles. Furthermore, investigation into its interactions with biological membranes may uncover novel applications in drug delivery systems.

In conclusion, 1270335-37-9 represents a promising chemical entity with significant potential across pharmaceuticals, agrochemicals, and material science. Its unique structural features—combining a reactive amino group with a substituted pyridine core—make it an invaluable intermediate for synthetic chemists striving to develop innovative therapeutics. As research continues to uncover new applications for this compound, its importance is likely to grow further within the chemical biology community.